Cas no 2418678-98-3 ((3-Amino-5-azido-2,4,6-trimethylphenyl)methanesulfonyl fluoride)

• Product Name: (3-Amino-5-azido-2,4,6-trimethylphenyl)methanesulfonyl fluoride
• CAS No: 2418678-98-3
• MF: C₁₀H₁₃FN₄O₂S
• MW: 272.299223661423
• CID: 6453104
• PubChem ID: 165773586
• Update Time: 2025-06-08

(3-Amino-5-azido-2,4,6-trimethylphenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (3-amino-5-azido-2,4,6-trimethylphenyl)methanesulfonyl fluoride
• EN300-26631075
• 2418678-98-3
• (3-Amino-5-azido-2,4,6-trimethylphenyl)methanesulfonyl fluoride

• Inchi： 1S/C10H13FN4O2S/c1-5-8(4-18(11,16)17)6(2)10(14-15-13)7(3)9(5)12/h4,12H2,1-3H3
• InChI Key： DFWLYVQSMHFKHP-UHFFFAOYSA-N
• SMILES： S(CC1C(C)=C(C(C)=C(C=1C)N)N=[N+]=[N-])(=O)(=O)F

Computed Properties

• Exact Mass: 272.07432501g/mol
• Monoisotopic Mass: 272.07432501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.9Ų

Additional information on (3-Amino-5-azido-2,4,6-trimethylphenyl)methanesulfonyl fluoride

Introduction to (3-Amino-5-azido-2,4,6-trimethylphenyl)methanesulfonyl fluoride (CAS No. 2418678-98-3)

(3-Amino-5-azido-2,4,6-trimethylphenyl)methanesulfonyl fluoride (CAS No. 2418678-98-3) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and chemical biology. This compound is characterized by its unique structural features, including an amino group, an azido group, and three methyl substituents on the phenyl ring, which are attached to a methanesulfonyl fluoride moiety. These functional groups endow the molecule with a range of chemical properties that make it an invaluable reagent in various synthetic transformations.

The amino and azido functionalities in (3-Amino-5-azido-2,4,6-trimethylphenyl)methanesulfonyl fluoride are particularly noteworthy. The amino group can participate in nucleophilic reactions, making it useful for the formation of amides and other nitrogen-containing functionalities. The azido group, on the other hand, can be converted into a variety of other functional groups through well-established chemical transformations such as Staudinger reduction to form amines or Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) to form 1,2,3-triazoles. These reactions are widely used in the synthesis of complex organic molecules and in the development of new pharmaceuticals.

The methanesulfonyl fluoride moiety is a potent electrophilic leaving group that can be readily displaced by nucleophiles. This property makes (3-Amino-5-azido-2,4,6-trimethylphenyl)methanesulfonyl fluoride an excellent reagent for the preparation of sulfonate esters and other derivatives. The trifluoromethyl group attached to the sulfur atom enhances the electrophilicity of the sulfonyl fluoride, making it even more reactive in nucleophilic substitution reactions.

In recent years, (3-Amino-5-azido-2,4,6-trimethylphenyl)methanesulfonyl fluoride has found applications in several cutting-edge research areas. One notable application is in the field of protein labeling and bioconjugation. The azido group can be selectively reacted with alkynes or cyclooctynes to form stable triazole linkages via CuAAC or strain-promoted azide-alkyne cycloaddition (SPAAC), respectively. This methodology has been widely used to label proteins with fluorescent dyes or other functional groups for imaging and therapeutic purposes.

Another area where (3-Amino-5-azido-2,4,6-trimethylphenyl)methanesulfonyl fluoride has shown promise is in the development of new pharmaceuticals. The compound's ability to undergo selective chemical transformations makes it a valuable intermediate in the synthesis of drug candidates. For example, researchers have utilized this compound to synthesize novel inhibitors of protein-protein interactions (PPIs), which are important targets for treating various diseases such as cancer and neurodegenerative disorders.

The three methyl substituents on the phenyl ring contribute to the overall hydrophobicity and electronic properties of (3-Amino-5-azido-2,4,6-trimethylphenyl)methanesulfonyl fluoride. These substituents can influence the compound's solubility and reactivity in different solvents and reaction conditions. Additionally, the presence of these methyl groups can affect the binding affinity and selectivity of the molecule when used as a ligand or inhibitor in biological systems.

In terms of safety and handling, (3-Amino-5-azido-2,4,6-trimethylphenyl)methanesulfonyl fluoride should be treated with caution due to its reactivity and potential for forming explosive azides under certain conditions. However, when handled properly under controlled laboratory conditions, it is a safe and effective reagent for use in organic synthesis.

To summarize, (3-Amino-5-azido-2,4,6-trimethylphenyl)methanesulfonyl fluoride (CAS No. 2418678-98-3) is a multifunctional compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique combination of functional groups makes it an invaluable tool for researchers working on complex molecular systems and developing new therapeutic agents. As research continues to advance in these fields, it is likely that this compound will play an increasingly important role in driving innovation and discovery.